3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol

• Molecular Formula: C8H13NOS
• Molecular Weight: 171.26 g/mol
• SMILES: CC1=C(SC(=N1)C)CCCO
• InChI: InChI=1S/C8H13NOS/c1-6-8(4-3-5-10)11-7(2)9-6/h10H,3-5H2,1-2H3
• InChIKey: HZQBFKKVQFDNEO-UHFFFAOYSA-N

2,4-Dimethylthiazole-Propanol – Overview

3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol is a 2,4-dimethyl-substituted thiazole derivative bearing a primary hydroxypropyl side chain at the 5-position. It is classified as a heterocyclic building block with applications in medicinal chemistry and organic synthesis, where the thiazole core is a privileged scaffold . The compound is commercially supplied with a minimum purity specification of 95% and a molecular formula of C8H13NOS (MW 171.26) . Its computed lipophilicity (XLogP3 = 1.7) and topological polar surface area (TPSA = 61.4 Ų) position it as a moderately lipophilic, low-polar-surface-area intermediate suitable for further functionalization via the terminal hydroxyl group .

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Heterocyclic building block for thiazole-containing scaffolds

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2,4-Dimethyl substitution pattern supports SAR and lead optimization

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Terminal hydroxypropyl group enables further functionalization

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Moderate lipophilicity profile fits organic-phase chemistry

• [1] Kuujia.com. 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol – Chemical and Physical Properties. CAS 1000518-07-9. Retrieved from https://www.kuujia.com/cas-1000518-07-9.html View Source

2,4-Dimethylthiazole-Propanol: Why Isomers Are Not Substitutes

Although a cursory inspection may suggest that any thiazole-propanol isomer could serve as a drop-in replacement, even subtle alterations in the substitution pattern around the thiazole ring produce quantifiable differences in lipophilicity, hydrogen-bonding capacity, and thermal properties that can materially affect reaction yields, purification workflows, and downstream biological readouts. The 2,4-dimethyl decoration on the target compound confers a distinct physicochemical signature—e.g., an XLogP3 of 1.7 versus 0.9–1.2 for close analogs—that directly impacts partitioning behavior in both synthetic and biological matrices . These differences render generic substitution scientifically risky without re-optimization of conditions.

Lipophilicity

2,4-Dimethyl target (higher logP)

Mono-methyl or unsubstituted isomers may alter partition behavior in synthetic and biological matrices

Boiling Point

Elevated boiling point vs. 4-methyl analog

Distillation and solvent removal workflows may differ; thermal stress profiles are not interchangeable

H-Bond Acceptors

Three HBA sites (2,4-dimethyl arrangement)

4-Methyl analog has two HBA; solubility and binding pharmacophore profiles may shift

Molecular Weight

Higher MW vs. unsubstituted isomers

Molar dosing, diffusion rates, and shipping/storage requirements may not transfer directly

• [1] Kuujia.com. 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol – Computed Properties (XLogP3, TPSA). CAS 1000518-07-9. Retrieved from https://www.kuujia.com/cas-1000518-07-9.html View Source

2,4-Dimethylthiazole-Propanol – Comparator-Based Evidence

Lipophilicity (XLogP3) vs. Isomers

The target compound displays an XLogP3 of 1.7, compared to 0.9 for 3-(1,3-thiazol-2-yl)propan-1-ol (CAS 121356-99-8) and 1.07 for 3-(1,3-thiazol-4-yl)propan-1-ol (CAS 81542-67-8) . This represents an ~80–90% increase in computed logP, indicating significantly greater partitioning into non-polar phases. For the mono-methyl analog 3-(4-methyl-1,3-thiazol-5-yl)propan-1-ol (CAS 6469-35-8), XLogP3 is 1.2, meaning the target is still ~40% more lipophilic .

Lipophilicity (XLogP3)

Reported

1.7 (target)
vs 0.9–1.2 (isomers)

Supports assessment of membrane partitioning and organic-phase workup

Computational prediction; experimental validation recommended

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 1.7
Comparator Or Baseline	3-(1,3-thiazol-2-yl)propan-1-ol: XLogP3 = 0.9; 3-(1,3-thiazol-4-yl)propan-1-ol: XLogP3 = 1.07 (LogP); 3-(4-methyl-1,3-thiazol-5-yl)propan-1-ol: XLogP3 = 1.2
Quantified Difference	ΔXLogP3 = +0.5 to +0.8 (target minus comparator)
Conditions	Computational prediction using XLogP3 algorithm; values retrieved from Kuujia, Chem960, and ChemSrc databases

Why This Matters

Higher lipophilicity directly influences membrane permeability, organic-phase extraction efficiency, and hydrophobic protein binding—key considerations in medicinal chemistry lead optimization and in designing efficient synthetic workup procedures.

• [1] Kuujia.com. 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol – Computed Properties (XLogP3 = 1.7). CAS 1000518-07-9. Retrieved from https://www.kuujia.com/cas-1000518-07-9.html View Source
• [2] Kuujia.com. 3-(4-Methyl-1,3-thiazol-5-yl)propan-1-ol – Computed Properties (XLogP3 = 1.2). CAS 6469-35-8. Retrieved from https://www.kuujia.com/cas-6469-35-8.html View Source

Boiling Point vs. 4-Methyl Analog

The predicted boiling point of the target compound is 294.9 ± 25.0 °C at atmospheric pressure . In contrast, 3-(4-methyl-1,3-thiazol-5-yl)propan-1-ol (CAS 6469-35-8) exhibits a predicted boiling point of 283.6 °C at 760 mmHg . The ~11.3 °C elevation for the dimethyl analog suggests stronger intermolecular interactions or increased molecular weight (171.26 vs. 157.23 g/mol) that must be accommodated in distillation-based purification protocols.

Boiling Point

Reported

294.9 °C (target)
vs 283.6 °C (4-methyl)

May influence distillation and solvent removal workflows

Predicted values; verify experimentally for process design

Evidence Dimension	Predicted normal boiling point
Target Compound Data	294.9 ± 25.0 °C
Comparator Or Baseline	3-(4-methyl-1,3-thiazol-5-yl)propan-1-ol: 283.6 °C at 760 mmHg
Quantified Difference	ΔT_b = +11.3 °C (target higher)
Conditions	Predicted values from database entries (Kuujia for target, PINPOOLS for comparator)

Why This Matters

A higher boiling point can influence solvent selection, energy cost, and thermal degradation risk during distillation or solvent evaporation steps in both research and pilot-scale synthesis.

• [1] Kuujia.com. 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol – Experimental Properties (Boiling Point = 294.9±25.0 °C). Retrieved from https://www.kuujia.com/cas-1000518-07-9.html View Source
• [2] PINPOOLS. 3-(4-Methyl-1,3-thiazol-5-yl)propan-1-ol – Boiling Point = 283.6 °C at 760 mmHg. Retrieved from https://pinpools.com View Source

Hydrogen Bond Acceptor Count vs. 4-Methyl Analog

The target compound possesses three hydrogen bond acceptor (HBA) atoms (one nitrogen and one sulfur in the thiazole ring plus the hydroxyl oxygen) . This HBA count is shared with the unsubstituted and positional isomer analogs . However, the 4-methyl analog 3-(4-methyl-1,3-thiazol-5-yl)propan-1-ol has a reduced HBA count of two, likely due to electronic or steric effects of the mono-methyl substitution pattern . Maintaining three HBA sites while increasing lipophilicity is a distinctive feature of the 2,4-dimethyl arrangement.

HBA Count

Class-level

3 (target)
vs 2 (4-methyl analog)

May impact aqueous solubility, binding compatibility, and chromatographic retention

Computed from structure; class-level inference

Evidence Dimension	Hydrogen bond acceptor count
Target Compound Data	HBA = 3
Comparator Or Baseline	3-(4-methyl-1,3-thiazol-5-yl)propan-1-ol: HBA = 2; other thiazole-propanol isomers: HBA = 3
Quantified Difference	Target HBA = 3 vs. 4-methyl analog HBA = 2 (Δ = +1)
Conditions	Computed from molecular structure (database entries)

Why This Matters

The number of hydrogen bond acceptors influences aqueous solubility, receptor binding pharmacophore compatibility, and chromatographic retention behavior—critical for both medicinal chemistry SAR campaigns and analytical method development.

• [1] Kuujia.com. 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol – Computed Properties (HBA = 3). Retrieved from https://www.kuujia.com/cas-1000518-07-9.html View Source
• [2] Kuujia.com. 3-(4-Methyl-1,3-thiazol-5-yl)propan-1-ol – Computed Properties (HBA = 2). CAS 6469-35-8. Retrieved from https://www.kuujia.com/cas-6469-35-8.html View Source

Molecular Weight vs. Unsubstituted Isomers

With a molecular weight of 171.26 g/mol , the target compound is approximately 19.6% heavier than the unsubstituted thiazole-propanol isomers (MW 143.21 g/mol) and 8.9% heavier than the 4-methyl analog (MW 157.23 g/mol) . This mass increment, arising from the additional methyl group at the 2-position, can influence diffusion coefficients, molar dosing in biological assays, and shipping/storage considerations.

Molecular Weight

Head-to-head

171.26 g/mol (target)
vs 143.21–157.23 (isomers)

Impacts molarity calculations and diffusion-limited reaction rates

Direct comparison; adjust molar dosing accordingly

Evidence Dimension	Molecular weight
Target Compound Data	171.26 g/mol
Comparator Or Baseline	3-(1,3-thiazol-2-yl)propan-1-ol: 143.21 g/mol; 3-(1,3-thiazol-4-yl)propan-1-ol: 143.21 g/mol; 3-(4-methyl-1,3-thiazol-5-yl)propan-1-ol: 157.23 g/mol
Quantified Difference	+28.05 g/mol vs. unsubstituted isomers; +14.03 g/mol vs. 4-methyl analog
Conditions	Calculated from molecular formula (C8H13NOS vs. C6H9NOS vs. C7H11NOS)

Why This Matters

Molecular weight differences directly affect molarity calculations for biological assays, diffusion-limited reaction rates, and may influence passive membrane permeability—all factors that must be controlled when comparing structure-activity relationships across a chemical series.

• [1] Kuujia.com. 3-(4-Methyl-1,3-thiazol-5-yl)propan-1-ol (MW = 157.23). CAS 6469-35-8. Retrieved from https://www.kuujia.com/cas-6469-35-8.html View Source

Commercial Purity Specification

The target compound is offered with a minimum purity specification of 95% by suppliers such as AKSci . This is comparable to the purity grades of its analogs—e.g., 3-(1,3-thiazol-4-yl)propan-1-ol at 95% and 3-(4-methyl-1,3-thiazol-5-yl)propan-1-ol at 95–97% . The consistency of the 95% purity floor across the series means that procurement decisions cannot rely on purity differentiation alone and must instead be driven by the physicochemical and biological performance factors documented above.

Purity Specification

Head-to-head

≥95% (target & analogs)

Equivalent purity floor reinforces structural attribution of observed differences

Commercial supplier datasheets; verify lot-specific COA

Evidence Dimension	Minimum purity specification
Target Compound Data	≥95%
Comparator Or Baseline	3-(1,3-thiazol-4-yl)propan-1-ol: ≥95%; 3-(4-methyl-1,3-thiazol-5-yl)propan-1-ol: 95–97%
Quantified Difference	Purity floor equivalent (±2%)
Conditions	Commercial supplier datasheets (AKSci, Leyan, Chemenu)

Why This Matters

Comparable purity ensures that observed differences in reactivity or biological outcome are attributable to structural features rather than batch-to-batch impurity variation, reinforcing the value of the physicochemical differentiation evidence.

• [1] Kuujia.com. 3-(4-Methyl-1,3-thiazol-5-yl)propan-1-ol – Purity: 95–97%. CAS 6469-35-8. Retrieved from https://www.kuujia.com/cas-6469-35-8.html View Source

2,4-Dimethylthiazole-Propanol – Application Scenarios

Lead Optimization for Membrane Permeability

When a thiazole-containing hit or lead series demands improved passive membrane diffusion, the higher XLogP3 of 1.7 (versus 0.9–1.2 for mono-methyl or unsubstituted analogs) makes 3-(dimethyl-1,3-thiazol-5-yl)propan-1-ol the preferred building block for introducing the thiazole-propanol motif. This lipophilicity gain can translate into higher cellular uptake without adding excessive molecular weight .

High-Temperature Distillation Compatibility

In process chemistry workflows where distillation or high-temperature solvent removal is employed, the ~11 °C higher boiling point of the target compound (294.9 °C) relative to the 4-methyl analog (283.6 °C) provides a wider thermal operating window, potentially reducing co-evaporation losses and improving purity profiles during solvent swap operations .

SAR Studies of 2,4-Dimethyl Substitution Effects

The combination of three hydrogen bond acceptor sites with elevated lipophilicity creates a unique pharmacophoric signature. Researchers comparing matched molecular pairs can use this compound as the dimethyl-substituted member of a series to probe how the balance of hydrogen bonding and hydrophobicity affects binding affinity, selectivity, or functional activity at protein targets .

Chromatographic Method Development for Thiazole Intermediates

The distinct LogP and TPSA values of 3-(dimethyl-1,3-thiazol-5-yl)propan-1-ol enable its chromatographic resolution from closely related isomers and analogs. Analytical chemists can exploit the ΔXLogP3 of ≥0.5 relative to unsubstituted isomers to design robust HPLC or flash chromatography methods for purity assessment and reaction monitoring .

Application

Selection Property

Validation Focus

Membrane permeability lead optimization

Lipophilicity elevation vs. unsubstituted analogs

Confirm passive membrane diffusion in cell-based assays

High-temperature distillation compatibility

Elevated boiling point vs. 4-methyl analog

Verify thermal stability and recovery during solvent removal

SAR studies of 2,4-dimethyl substitution

Combined HBA count and lipophilicity signature

Compare binding affinity across matched molecular pairs

Chromatographic method development

Distinct chromatographic retention vs. isomers

Develop HPLC method resolving target from close analogs

• [1] Kuujia.com. 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol – XLogP3 = 1.7. Retrieved from https://www.kuujia.com/cas-1000518-07-9.html View Source
• [2] Kuujia.com (target) and PINPOOLS (comparator) – boiling point data. See Section 3 Evidence_Item 2 for full references. View Source
• [3] Kuujia.com. 3-(Dimethyl-1,3-thiazol-5-yl)propan-1-ol – HBA = 3. Retrieved from https://www.kuujia.com/cas-1000518-07-9.html View Source
• [4] Comparative XLogP3 data across thiazole-propanol isomers. See Section 3 Evidence_Item 1 for full reference list. View Source